Cas no 816449-11-3 (1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-)
816449-11-3 structure
Product Name:1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-
CAS No:816449-11-3
MF:C9H10ClNO2S
MW:231.699200153351
CID:1805604
PubChem ID:11593824
Update Time:2025-04-21
1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-
- 3,4-dihydro-2H-quinoline-1-sulfonyl chloride
- 816449-11-3
- DB-378209
- 3,4-Dihydroquinoline-1(2H)-sulfonyl chloride
- SCHEMBL5261945
- 3,4-Dihydro-1(2H)-quinolinesulfonyl chloride
- AKOS000140857
- DTXSID40469137
-
- Inchi: 1S/C9H10ClNO2S/c10-14(12,13)11-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7H2
- InChI Key: KZOLMXOHXUCZTK-UHFFFAOYSA-N
- SMILES: ClS(N1C2C=CC=CC=2CCC1)(=O)=O
Computed Properties
- Exact Mass: 231.0120774g/mol
- Monoisotopic Mass: 231.0120774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 45.8Ų
1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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